Cas no 933585-44-5 (Ethyl 2-iodo-5-methylbenzoate)

Ethyl 2-iodo-5-methylbenzoate Properties

Names and Identifiers

• Ethyl 2-iodo-5-methylbenzoate
• AS02166
• AK183937
• Benzoic acid, 2-iodo-5-methyl-, ethyl ester
• AKOS025403205
• DTXSID00657013
• DS-10019
• 2-Iodo-5-methyl-benzoic acid ethyl ester
• MFCD09998719
• 933585-44-5
• SCHEMBL14048740
• Ethyl2-iodo-5-methylbenzoate
• DB-264928
• +Expand

• MDL： MFCD09998719
• InChIKey： SVWOPCVCIDLBEY-UHFFFAOYSA-N
• Inchi： 1S/C10H11IO2/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3
• SMILES： IC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 289.98038g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 289.98038g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3